1-bromo-6-chloronaphthalene
Overview
Description
1-Bromo-6-chloronaphthalene is an organic compound with the molecular formula C10H6BrCl . It is a derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH) that consists of two fused benzene rings .
Molecular Structure Analysis
The molecular structure of 1-bromo-6-chloronaphthalene consists of a naphthalene core, which is a system of two fused benzene rings, substituted with a bromine atom at one position and a chlorine atom at another . The exact positions of these substituents on the naphthalene core can vary, leading to different isomers.Physical And Chemical Properties Analysis
1-Bromo-6-chloronaphthalene has a molecular weight of 241.51 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available sources.Scientific Research Applications
1. Molecular Motions and Lattice Stability in Organic Alloys
A study by Bellows and Prasad (1977) investigated the molecular motions of 1,4-dihalonaphthalenes and their binary solid solutions using Raman spectroscopy. It was found that the additional chemical perturbation caused by another bromine atom in compounds like 1-bromo-4-chloronaphthalene leads to lattice instability and different crystal structures, such as in 1,4-dibromonaphthalene. This research highlights the significance of chemical substitutions in determining the lattice stability and structure in organic alloys (Bellows & Prasad, 1977).
2. SRN1 Reactions in Organic Chemistry
A study by Austin et al. (1993) explored the SRN1 reactions of aryl halides with carbanions, initiated by sodium amalgam in liquid ammonia. While the specific focus was not on 1-bromo-6-chloronaphthalene, the study's insights into the behavior of similar compounds, such as 1-chloronaphthalene, contribute to understanding the reactivity and potential applications of halonaphthalenes in organic synthesis (Austin et al., 1993).
3. Solubility Studies in Organic Solvents
Research conducted by Semenov et al. (2010) determined the solubility of bromoderivatives in organic solvents like 1-chloronaphthalene and 1-bromonaphthalene. Such studies are crucial in understanding the solubility characteristics of bromochloronaphthalenes, which can have implications in various industrial and pharmaceutical processes (Semenov et al., 2010).
4. Photophysical Properties in Micellar Solutions
The photophysical behavior of halonaphthalenes like 1-chloronaphthalene in micellar solutions was examined by Turro and Aikawa (1980). This research contributes to understanding the behavior of similar compounds, such as 1-bromo-6-chloronaphthalene, under different chemical environments, which is relevant for applications in photochemistry and materials science (Turro & Aikawa, 1980).
Mechanism of Action
The mechanism of action of 1-bromo-6-chloronaphthalene is not specified in the available sources. In general, the mechanism of action of a compound refers to the specific biochemical interaction through which it produces its effect . This could involve binding to a specific molecular target such as an enzyme or receptor.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-6-chloronaphthalene involves the bromination of 1-chloronaphthalene.", "Starting Materials": [ "1-chloronaphthalene", "bromine", "acetic acid", "sulfuric acid", "water" ], "Reaction": [ "1. Dissolve 1-chloronaphthalene in acetic acid.", "2. Add bromine dropwise to the solution while stirring.", "3. Heat the mixture to 50-60°C for 1-2 hours.", "4. Add water to the mixture to quench the reaction.", "5. Extract the product with a nonpolar solvent such as diethyl ether.", "6. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "7. Concentrate the solution to obtain 1-bromo-6-chloronaphthalene as a yellow solid." ] } | |
CAS RN |
676266-14-1 |
Molecular Formula |
C10H6BrCl |
Molecular Weight |
241.5 |
Purity |
95 |
Origin of Product |
United States |
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